Cas no 1632469-94-3 ((5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone)

(5-Ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone is a synthetic organic compound featuring a naphthalene and indole moiety linked by a ketone bridge. Its structure suggests potential utility in pharmaceutical research, particularly in the study of receptor-binding interactions due to the presence of aromatic and heterocyclic components. The ethyl and pentyl substituents may enhance lipophilicity, influencing bioavailability and metabolic stability. This compound could serve as a valuable intermediate in medicinal chemistry for the development of novel bioactive molecules. Its well-defined molecular architecture allows for precise modifications, making it suitable for structure-activity relationship (SAR) studies. Handling requires standard laboratory precautions due to its synthetic nature.

(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone structure

1632469-94-3 structure

Product Name:(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone

CAS No:1632469-94-3

MF:C₂₆H₂₇NO

MW:369.498687028885

CID:4609996

Update Time:2025-05-20

(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone Chemical and Physical Properties

Names and Identifiers

- (5-ethylnaphthalen-1-yl)-(1-pentylindol-3-yl)methanone
- (5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone
- Inchi： 1S/C26H27NO/c1-3-5-8-17-27-18-24(22-12-6-7-16-25(22)27)26(28)23-15-10-13-20-19(4-2)11-9-14-21(20)23/h6-7,9-16,18H,3-5,8,17H2,1-2H3
- InChI Key： GZTHGJZKDOBJTK-UHFFFAOYSA-N
- SMILES： C(C1=C2C(C(CC)=CC=C2)=CC=C1)(C1C2=C(N(CCCCC)C=1)C=CC=C2)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 7

(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66368-1mg	JWH 210 5-ethylnaphthyl isomer	1632469-94-3	98%	1mg	￥740.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66368-5mg	JWH 210 5-ethylnaphthyl isomer	1632469-94-3	98%	5mg	￥3007.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66368-10mg	JWH 210 5-ethylnaphthyl isomer	1632469-94-3	98%	10mg	￥5333.00	2023-09-08
1PlusChem	1P01EPEE-1mg	(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone	1632469-94-3	≥98%	1mg	$105.00	2024-06-19
1PlusChem	1P01EPEE-5mg	(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone	1632469-94-3	≥98%	5mg	$336.00	2024-06-19
1PlusChem	1P01EPEE-10mg	(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone	1632469-94-3	≥98%	10mg	$583.00	2024-06-19
A2B Chem LLC	AX64918-1mg	(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone	1632469-94-3	≥98%	1mg	$56.00	2024-04-20
A2B Chem LLC	AX64918-5mg	(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone	1632469-94-3	≥98%	5mg	$243.00	2024-04-20
A2B Chem LLC	AX64918-10mg	(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone	1632469-94-3	≥98%	10mg	$430.00	2024-04-20

(5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles

Additional information on (5-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone

Introduction to CAS No. 1632469-94-3: (5-Ethyl-1-Naphthalenyl)(1-Pentyl-1H-lndol-3-Yl)-Methanone

CAS No. 1632469-94-3, commonly referred to as (5-Ethyl-1-Naphthalenyl)(1-Pentyl-1H-lndol-3-Yl)-Methanone, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of naphthalene and indole, two well-known aromatic heterocycles, combined through a methanone linkage. The structure of this compound is characterized by the presence of an ethyl group on the naphthalene ring and a pentyl group on the indole moiety, which contributes to its unique chemical properties.

The synthesis of (5-Ethyl-1-Naphthalenyl)(1-Pentyl-1H-lndol-3-Yl)-Methanone involves a series of intricate organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These reactions are optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis more environmentally friendly and cost-effective.

One of the most promising applications of this compound lies in its pharmacological properties. Studies have shown that (5-Ethyl-1-Naphthalenyl)(1-Pentyl-1H-lndol-3-Yl)-Methanone exhibits significant anti-inflammatory and antioxidant activities. These properties make it a potential candidate for drug development in the treatment of chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmacological applications, this compound has also shown potential in materials science. The combination of naphthalene and indole moieties imparts unique electronic properties to the molecule, making it suitable for use in organic electronics. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it demonstrates excellent charge transport properties.

The structural uniqueness of CAS No. 1632469-94-3 also makes it an interesting subject for theoretical studies. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies provide valuable insights into the molecule's behavior under various conditions and guide further experimental work.

In conclusion, (5-Ethyl